3,5-dimethyl-1'-(2-thienylcarbonyl)-1,4'-bipiperidine oxalate

• IUPAC Name: [4-(3,5-dimethylpiperidin-1-yl)piperidin-1-yl]-thiophen-2-ylmethanone;oxalic acid
• InChI: InChI=1S/C17H26N2OS.C2H2O4/c1-13-10-14(2)12-19(11-13)15-5-7-18(8-6-15)17(20)16-4-3-9-21-16;3-1(4)2(5)6/h3-4,9,13-15H,5-8,10-12H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: WNLBAUKOHMVILM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2CCN(CC2)C(=O)C3=CC=CS3)C.C(=O)(C(=O)O)O
• Molecular Formula: C19H28N2O5S
• Molecular Weight: 396.5 g/mol

Description

3,5-dimethyl-1'-(2-thienylcarbonyl)-1,4'-bipiperidine oxalate, commonly known as DTBPO, is a chemical compound that has been used in scientific research for a variety of purposes. It is a potent inhibitor of the dopamine transporter, which makes it useful for studying the role of dopamine in the brain. In

Scientific Research Applications

DTBPO has been used in scientific research to study the role of dopamine in the brain. It is a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting this transporter, DTBPO increases the concentration of dopamine in the synaptic cleft, which allows researchers to study the effects of dopamine on behavior and cognition.

Mechanism of Action

DTBPO works by binding to the dopamine transporter and preventing it from transporting dopamine back into the presynaptic neuron. This increases the concentration of dopamine in the synaptic cleft, which can lead to increased dopamine receptor activation and changes in behavior and cognition.
Biochemical and Physiological Effects:
DTBPO has been shown to have a number of biochemical and physiological effects. It has been shown to increase locomotor activity in mice, which is consistent with increased dopamine receptor activation. It has also been shown to increase the release of dopamine in the striatum, which is a key brain region involved in reward processing.

Advantages and Limitations for Lab Experiments

One advantage of using DTBPO in lab experiments is its potency as a dopamine transporter inhibitor. This allows researchers to study the effects of dopamine on behavior and cognition in a more precise manner. However, one limitation of using DTBPO is that it is a relatively new compound, and its long-term effects on the brain are not yet fully understood.

Future Directions

There are a number of future directions for research on DTBPO. One area of interest is the role of dopamine in addiction and other psychiatric disorders. DTBPO could be used to study the effects of dopamine on behavior and cognition in these disorders. Another area of interest is the development of more potent and selective dopamine transporter inhibitors, which could lead to new treatments for psychiatric disorders. Finally, the long-term effects of DTBPO on the brain should be studied in more detail to ensure its safety for use in research.

Synthesis Methods

DTBPO is synthesized by reacting 1,4'-bipiperidine with 2-thiophenecarbonyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl iodide to form the dimethyl derivative. Finally, the oxalate salt is formed by reacting the dimethyl derivative with oxalic acid.